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Compound of Interest

Compound Name: Platinum-195

Cat. No.: B083798 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals working with Platinum-195. The primary focus

is on the radioactive isomer, Platinum-195m (195mPt), due to its radiological hazards. The

chemical and physical hazards associated with elemental platinum are also addressed.

Hazard Identification
It is imperative to understand the dual nature of the hazards associated with 195mPt.

Radiological Hazards: 195mPt is a radioactive isotope that decays via internal transition,

emitting low-energy Auger electrons.[1][2] These electrons have a high Linear Energy

Transfer (LET), meaning they deposit a significant amount of energy over a very short

distance.[1][2] This makes 195mPt particularly hazardous if internalized (i.e., inhaled,

ingested, or absorbed through the skin), as it can cause significant damage to cells in close

proximity to the decay event.[1] The external radiation risk is lower due to the low energy of

the emitted electrons.

Chemical and Physical Hazards: As with other fine metal powders, Platinum-195 in

powdered form is flammable and can create a risk of dust explosion. It is essential to avoid

creating dust and to keep the material away from ignition sources. Platinum is incompatible

with strong acids and oxidizing agents.

Personal Protective Equipment (PPE)
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A multi-layered PPE approach is mandatory to mitigate both radiological and chemical risks.

The following table summarizes the required PPE for handling 195mPt.
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PPE Category Item
Specifications and
Rationale

Primary Protection Double Nitrile Gloves

Prevents skin contamination

from radioactive materials and

protects against chemical

splashes. The outer pair can

be removed immediately in

case of contamination.

Lab Coat

Worn fully buttoned with

sleeves down to protect skin

and personal clothing from

contamination.

Safety Glasses with Side

Shields

Protects eyes from splashes of

radioactive or chemical

substances.

Closed-toe Shoes
Prevents spills from contacting

feet.

Respiratory Protection N95/P3 Respirator

Required when handling

195mPt powder. Prevents

inhalation of radioactive

particles.[3]

Enhanced Protection Face Shield

To be worn in addition to safety

glasses when there is a

significant risk of splashes.[4]

Disposable Sleeve Covers

Provides extra protection

against contamination of the

arms.

Dosimetry Badge (Body and/or

Ring)

Essential for monitoring

external radiation exposure, as

required by your institution's

Radiation Safety Program.[4]

[5]
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Operational and Handling Procedures
Adherence to a strict, step-by-step operational workflow is critical for ensuring safety.

Authorization: Obtain all necessary authorizations from your institution's Radiation Safety

Officer (RSO) or equivalent committee before acquiring or using 195mPt.[5]

Designated Area: All work with 195mPt must be conducted in a designated and clearly

labeled radioactive materials work area.[6]

Containment: For handling powders or volatile forms, a certified chemical fume hood or a

glove box is mandatory to prevent inhalation and contain any potential spills.[6]

Work Surface: Cover the work surface with absorbent, plastic-backed paper to contain any

spills. Perform all liquid handling within a spill tray.[7]

Gather Materials: Ensure all necessary equipment, including PPE, handling tools (e.g.,

forceps), survey meters, and waste containers, are present in the work area before starting.

The following diagram illustrates the standard workflow for handling 195mPt, from receipt to

disposal.
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Standard Workflow for Handling Platinum-195m

Preparation

Experimentation

Post-Experiment

Disposal

Receive & Log 195mPt

Prepare Designated Work Area

Don Appropriate PPE

Perform Experiment in Fume Hood/Glove Box

Continuously Monitor for Contamination

Segregate & Store Radioactive Waste

Decontaminate Work Area

Survey Personnel & Area

Doff PPE

Store for Decay-in-Storage

Arrange for Licensed Disposal
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Standard operational workflow for handling 195mPt.

Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Monitoring: Use a survey meter (e.g., a Geiger-Müller counter with a pancake probe) to

check for contamination on yourself, your PPE, and the work area.[5]

Hand Washing: Always wash your hands thoroughly after removing gloves and before

leaving the work area.[7]

Emergency Procedures
Rapid and correct response to emergencies is crucial.

Alert: Immediately alert others in the area.

Isolate: Cordon off the affected area to prevent entry.

Contain: If safe to do so, cover liquid spills with absorbent material and dry spills with a damp

cloth to prevent aerosolization.

Notify: Contact your institution's Radiation Safety Officer (RSO) immediately.[5]

Decontaminate: Await instructions from the RSO. Decontamination should only be performed

by trained personnel wearing appropriate PPE.

Platinum powder is flammable. DO NOT USE WATER OR CARBON DIOXIDE

EXTINGUISHERS, as these can react with burning metal and create an explosion hazard.

Use a Class D fire extinguisher or smother the fire with dry sand.

Evacuate the area and call emergency services, informing them of the radioactive nature of

the material.

Skin: Immediately flush the affected area with lukewarm water and mild soap. Do not abrade

the skin. Notify the RSO.[5]
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Ingestion/Inhalation: Seek immediate medical attention and inform the medical personnel

and the RSO about the nature of the ingested/inhaled substance.

Disposal Plan
All waste containing 195mPt is considered radioactive and must be handled accordingly.

Segregation: Keep radioactive waste separate from non-radioactive waste. Segregate waste

by physical form (e.g., solid, liquid, sharps).

Labeling: All radioactive waste containers must be clearly labeled with the "Caution -

Radioactive Material" symbol, the isotope (195mPt), the activity level, and the date.

Decay-in-Storage: Due to its relatively short half-life of approximately 4 days, low-level

195mPt waste can be stored for decay.[8][9] A general rule is to store for at least 10 half-lives

(approximately 40 days), after which the material can be surveyed. If radiation levels are

indistinguishable from background, it may be disposed of as non-radioactive waste, pending

RSO approval.

Licensed Disposal: For higher activity waste or materials that cannot be held for decay,

disposal must be arranged through your institution's licensed radioactive waste disposal

service.

Quantitative Data for Platinum-195m
The following table summarizes key radiological and dosimetric data for 195mPt.
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Parameter Value Reference(s)

Physical Properties

Half-life (T½) ~4.02 days [8][9]

Decay Mode Internal Transition [9]

Primary Emissions
Auger and Conversion

Electrons
[1][2]

Daughter Isotope 195Pt (Stable) [9]

Biological/Dosimetric Data

Relative Biological

Effectiveness (RBE)

4.8 (compared to 250 kVp X-

rays)
[1][2]

Mean Effective Dose (195mPt-

cisplatin)
0.185 ± 0.034 mSv/MBq [10][11]

Highest Organ Dose (195mPt-

cisplatin)
Kidneys (2.68 ± 1.5 mGy/MBq) [10][11]

Spleen Dose (195mPt-

cisplatin)
1.6 ± 0.8 mGy/MBq [10][11]

Liver Dose (195mPt-cisplatin) 1.45 ± 0.38 mGy/MBq [10][11]

Hazard Mitigation Strategy
A multi-tiered approach is essential for mitigating the risks associated with 195mPt. This

involves a combination of engineering controls, administrative procedures, and personal

protective equipment, as outlined in the ALARA (As Low As Reasonably Achievable) principle.

[4]
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Hazard Mitigation Strategy for Platinum-195m

Identified Hazards

Control Measures (ALARA Principle)

Engineering ControlsAdministrative Controls Personal Protective Equipment (PPE)

Radiological Hazard
(Internal Contamination)

Fume Hood / Glove Box
Spill Trays

Shielding (if required)

Designated Work Areas
Standard Operating Procedures (SOPs)

Radiation Safety Training
Dosimetry Program

Double Gloves
Lab Coat

Safety Glasses
Respirator (for powders)

Chemical/Physical Hazard
(Flammability, Dust)

Safe Laboratory Operation
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Relationship between hazards and control measures for 195mPt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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